Cas no 1956436-72-8 (Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)-)

• Product Name: Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)-
• CAS No: 1956436-72-8
• MF: C₁₄H₁₇FO₄
• MW: 268.280788183212
• CID: 6636222
• PubChem ID: 72699021
• Update Time: 2025-07-22

Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)-
• 4-(1,1-Dimethylethyl) (2R)-2-(4-fluorophenyl)butanedioate
• (R)-4-(TERT-BUTOXY)-2-(4-FLUOROPHENYL)-4-OXOBUTANOICACID
• 1956436-72-8
• (R)-4-(TERT-BUTOXY)-2-(4-FLUOROPHENYL)-4-OXOBUTANOIC ACID

• Inchi： 1S/C14H17FO4/c1-14(2,3)19-12(16)8-11(13(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,17,18)/t11-/m1/s1
• InChI Key： MGQKIYKBMWHCFO-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@@H](C1=CC=C(F)C=C1)CC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 268.11108718g/mol
• Monoisotopic Mass: 268.11108718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 371.3±32.0 °C(Predicted)
• pka: 3.76±0.10(Predicted)

Additional information on Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)-

Comprehensive Analysis of Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)- (CAS No. 1956436-72-8)

In the realm of specialized chemical compounds, Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)- (CAS No. 1956436-72-8) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This ester derivative, characterized by its fluorophenyl and tert-butyl groups, has garnered attention in pharmaceutical and agrochemical research. Its chiral center at the (2R) position further enhances its relevance in enantioselective synthesis, a hot topic in modern organic chemistry.

The compound's systematic name, Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)-, reflects its precise molecular architecture. Researchers often search for "CAS 1956436-72-8 applications" or "(2R)-2-(4-fluorophenyl)succinate derivatives" to explore its utility in drug design, particularly in modulating biological targets like G-protein-coupled receptors (GPCRs). Recent studies highlight its role as a building block for bioactive molecules, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

From a synthetic perspective, the tert-butyl ester moiety in CAS 1956436-72-8 offers stability under acidic conditions, making it valuable for peptide coupling and prodrug development. Queries such as "how to synthesize (2R)-fluorophenyl succinates" or "tert-butyl ester protecting group strategies" frequently appear in scientific databases, underscoring its methodological importance. The compound's lipophilicity, enhanced by the 4-fluorophenyl group, also makes it a candidate for improving blood-brain barrier permeability—a critical factor in CNS drug discovery.

Environmental and regulatory trends further amplify interest in this compound. With the rise of green chemistry, researchers investigate "sustainable synthesis of fluorinated esters" and "biodegradability of tert-butyl derivatives." The fluorine atom in 2-(4-fluorophenyl) contributes to metabolic stability, a feature leveraged in crop protection chemicals, though its ecological impact remains under scrutiny. This dual focus on efficacy and sustainability mirrors broader industry shifts toward eco-friendly agrochemicals.

Analytical characterization of Butanedioic acid, 2-(4-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2R)- often involves advanced techniques like chiral HPLC and NMR spectroscopy. Search terms like "CAS 1956436-72-8 spectroscopic data" or "enantiomeric purity determination methods" reflect the need for precise quality control, especially given its potential use in asymmetric catalysis. The compound's crystalline properties are also explored for co-crystal engineering, a frontier in pharmaceutical formulation.

In conclusion, CAS 1956436-72-8 exemplifies the intersection of structural ingenuity and practical utility. Its fluorophenyl-tert-butyl ester framework addresses contemporary challenges in drug delivery, material science, and catalysis, while its chiral purity aligns with the demand for stereoselective synthesis. As research evolves, this compound will likely remain a focal point for innovations bridging molecular design and industrial applications.